Cas no 14290-34-7 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-)
14290-34-7 structure
Product Name:3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-
CAS No:14290-34-7
MF:C16H16N4O
MW:280.324442863464
CID:180570
PubChem ID:305624
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-
- 3-(2-methylanilino)-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
- NSC202655
- NSC-202655
- 14290-34-7
- DTXSID90308183
-
- Inchi: 1S/C16H16N4O/c1-11-7-3-5-9-13(11)17-15-18-19-16(21)20(15)14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H,17,18)(H,19,21)
- InChI Key: AETRDVKOCZKLAR-UHFFFAOYSA-N
- SMILES: O=C1NN=C(NC2C=CC=CC=2C)N1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 280.13241115g/mol
- Monoisotopic Mass: 280.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 56.7Ų
3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
14290-34-7 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-) Related Products
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